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Compound of Interest

Compound Name: 5-Ethyl-3,3,4-trimethylheptane

Cat. No.: B14560231

An In-depth Technical Guide to 5-Ethyl-3,3,4-trimethylheptane

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Ethyl-3,3,4-trimethylheptane. It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis who require detailed information on
this branched alkane. This document summarizes key molecular identifiers, physicochemical
properties, and presents a conceptual framework for its synthesis and analysis.

Chemical Identity and Properties

5-Ethyl-3,3,4-trimethylheptane is a saturated hydrocarbon belonging to the alkane family. Its
structure consists of a seven-carbon heptane chain with an ethyl group at the fifth position and
three methyl groups at the third and fourth positions.

Molecular Identifiers

Key identifiers for 5-Ethyl-3,3,4-trimethylheptane are summarized in the table below. These
are essential for database searches and regulatory documentation.
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Identifier Value

IUPAC Name 5-ethyl-3,3,4-trimethylheptane[1]
CAS Number 62198-73-6[1]

Molecular Formula C12H26[1]

InChl=1S/C12H26/c1-7-11(8-2)10(4)12(5,6)9-

InChl

3/h10-11H,7-9H2,1-6H3[1]
InChiKey CUWOOQVXUDOHOC-UHFFFAOYSA-N[1]
Canonical SMILES CCc(co)co)eeyoey

Physicochemical Data

The physical and chemical properties of a compound are critical for its application in research
and development. The data available for 5-Ethyl-3,3,4-trimethylheptane are presented below.

Property Value Source

Molecular Weight 170.33 g/mol PubChem[1]

Boiling Point 199°C ChemicalBook (Estimate)[2]
Melting Point -50.8°C ChemicalBook (Estimate)[2]
Density 0.7850 g/cm?3 ChemicalBook (Estimate)[2]
Refractive Index 1.4371 ChemicalBook (Estimate)[2]

Chemical Structure Visualization

The two-dimensional chemical structure of 5-Ethyl-3,3,4-trimethylheptane is depicted below.
This visualization clarifies the connectivity of the atoms and the arrangement of the substituent
groups along the main heptane chain.
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Alkyl Halide (R-X)

v Reaction Steps

. Grignard Reagent Nucleophilic Addition Acidic Workup Dehydration & Reduction Target Alkane Purification
Magnesium (Mg) Formation (R-MgX) to Carbonyl (Protonation) (e.g., Wolff-Kishner) 9 (Distillation)

Ketone/Aldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b14560231?utm_src=pdf-body-img
https://www.benchchem.com/product/b14560231?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-3_3_4-trimethylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-3_3_4-trimethylheptane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51472021.htm
https://www.benchchem.com/product/b14560231#5-ethyl-3-3-4-trimethylheptane-chemical-structure
https://www.benchchem.com/product/b14560231#5-ethyl-3-3-4-trimethylheptane-chemical-structure
https://www.benchchem.com/product/b14560231#5-ethyl-3-3-4-trimethylheptane-chemical-structure
https://www.benchchem.com/product/b14560231#5-ethyl-3-3-4-trimethylheptane-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14560231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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